Europium;molybdenum;sulfanylidenetin

• CAS No.: 63440-04-0
• Molecular Formula: EuMoSSn
• Molecular Weight: 398.69 g/mol
• IUPAC Name: europium;molybdenum;sulfanylidenetin
• InChI: InChI=1S/Eu.Mo.S.Sn
• InChI Key: SNGCPBROEURXDJ-UHFFFAOYSA-N
• Canonical SMILES: S=[Sn].[Mo].[Eu]

Description

Europium;molybdenum;sulfanylidenetin is a compound that combines the unique properties of europium, molybdenum, and sulfur Europium is a rare-earth element known for its luminescent properties, molybdenum is a transition metal with significant catalytic and electronic applications, and sulfur is a non-metal essential in various chemical reactions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of europium;molybdenum;sulfanylidenetin involves multiple steps, typically starting with the preparation of europium and molybdenum precursors. One common method is the sol-gel process, where metal alkoxides are hydrolyzed and condensed to form a gel, which is then dried and calcined to obtain the final compound . Another method involves the reduction of europium and molybdenum oxides with sulfur at high temperatures in an inert atmosphere .

Industrial Production Methods

Industrial production of this compound may involve large-scale sol-gel processes or carbothermic reduction methods. These processes are optimized for high yield and purity, often requiring precise control of temperature, pressure, and reactant ratios .

Chemical Reactions Analysis

Types of Reactions

Europium;molybdenum;sulfanylidenetin undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound can be oxidized to form higher oxidation state products or reduced to form lower oxidation state products . Substitution reactions may involve the replacement of sulfur with other chalcogens or halogens.

Common Reagents and Conditions

Common reagents used in these reactions include oxygen, hydrogen, halogens, and various reducing agents such as carbon or metal hydrides. Reaction conditions often involve high temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce europium and molybdenum oxides, while reduction may yield lower oxidation state sulfides .

Scientific Research Applications

Europium;molybdenum;sulfanylidenetin has a wide range of scientific research applications:

Chemistry: Used as a catalyst in various organic and inorganic reactions due to its unique electronic properties.

Medicine: Investigated for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the production of advanced materials, including luminescent devices and electronic components.

Mechanism of Action

The mechanism of action of europium;molybdenum;sulfanylidenetin involves its interaction with molecular targets through its unique electronic and structural properties. Europium’s luminescent properties are exploited in imaging applications, while molybdenum’s catalytic activity is utilized in various chemical reactions . The sulfur component plays a crucial role in stabilizing the compound and facilitating electron transfer processes .

Comparison with Similar Compounds

Similar Compounds

Europium Oxide (Eu₂O₃): Known for its luminescent properties and used in phosphors.

Molybdenum Disulfide (MoS₂): Widely used as a lubricant and in electronic applications.

Europium Sulfide (EuS): Exhibits magnetic properties and used in magnetic refrigeration.

Uniqueness

Europium;molybdenum;sulfanylidenetin is unique due to the combination of europium’s luminescence, molybdenum’s catalytic activity, and sulfur’s stabilizing effect. This combination results in a compound with versatile applications in various fields, making it a valuable material for scientific research and industrial applications .